Cas no 338777-72-3 (4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one)

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core substituted with a trifluoromethylaniline moiety. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrazolone scaffold offers versatility as a building block for further functionalization. Its conjugated system may contribute to applications in materials science, such as organic semiconductors or dyes. The compound’s well-defined reactivity profile allows for precise modifications, facilitating its use in the development of biologically active molecules or coordination chemistry. Suitable for controlled reactions, it is often employed in studies requiring tailored molecular architectures.

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one structure

338777-72-3 structure

Product Name:4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one

CAS No:338777-72-3

MF:C₁₁H₈F₃N₃O

MW:255.195932388306

MDL:MFCD00138301

CID:5015602

Update Time:2026-02-28

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
- 4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one
- 4-[[3-(trifluoromethyl)anilino]methylidene]-1H-pyrazol-5-one
- 4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one
- MDL： MFCD00138301
- Inchi： 1S/C11H8F3N3O/c12-11(13,14)8-2-1-3-9(4-8)15-5-7-6-16-17-10(7)18/h1-6H,(H2,16,17,18)/b15-5+
- InChI Key： VLHJIXHJZVSZRU-PJQLUOCWSA-N
- SMILES： FC(C1C=CC=C(C=1)/N=C/C1=CNNC1=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 390
XLogP3: 2.1
Topological Polar Surface Area: 53.5

4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297535-100 mg	4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one; .	338777-72-3		100MG	€221.50	2022-08-31
Key Organics Ltd	6B-013-1MG	4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-72-3	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	6B-013-5MG	4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-72-3	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	6B-013-10MG	4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-72-3	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	6B-013-50MG	4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-72-3	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	6B-013-100MG	4-{[3-(trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one	338777-72-3	>90%	100mg	£146.00	2025-02-08
abcr	AB297535-100mg	4-{[3-(Trifluoromethyl)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one; .	338777-72-3		100mg	€221.50	2024-04-17
Ambeed	A923548-1g	4-({[3-(trifluoromethyl)phenyl]amino}methylidene)-4,5-dihydro-1H-pyrazol-5-one	338777-72-3	90%	1g	$350.0	2024-04-19